Cas no 1261929-91-2 (3-Bromo-5-(4-ethylthiophenyl)phenol)

• Product Name: 3-Bromo-5-(4-ethylthiophenyl)phenol
• CAS No: 1261929-91-2
• MF: C₁₄H₁₃BrOS
• MW: 309.221421957016
• MDL: MFCD18316117
• CID: 2764177
• PubChem ID: 53221840
• Update Time: 2025-10-30

3-Bromo-5-(4-ethylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261929-91-2
• 3-bromo-5-(4-ethylsulfanylphenyl)phenol
• MFCD18316117
• 3-BROMO-5-(4-ETHYLTHIOPHENYL)PHENOL
• 3-Bromo-5-(4-ethylthiophenyl)phenol, 95%
• 3-Bromo-5-(4-ethylthiophenyl)phenol

• MDL： MFCD18316117
• Inchi： 1S/C14H13BrOS/c1-2-17-14-5-3-10(4-6-14)11-7-12(15)9-13(16)8-11/h3-9,16H,2H2,1H3
• InChI Key： GSGDZUNSQWJYRE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(=CC=1)SCC)O

Computed Properties

• Exact Mass: 307.98705Da
• Monoisotopic Mass: 307.98705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-Bromo-5-(4-ethylthiophenyl)phenol

Introduction to 3-Bromo-5-(4-ethylthiophenyl)phenol (CAS No. 1261929-91-2)

3-Bromo-5-(4-ethylthiophenyl)phenol, identified by its CAS number 1261929-91-2, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of brominated phenols, which have garnered considerable attention due to their diverse applications in medicinal chemistry and material science. The presence of both bromine and thiophene moieties in its structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Bromo-5-(4-ethylthiophenyl)phenol consists of a benzene ring substituted with a bromine atom at the 3-position and an ethylthiophene group at the 5-position. This arrangement not only influences its electronic properties but also its reactivity, which is crucial for its role in synthetic chemistry. The bromine atom, in particular, serves as a versatile handle for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from brominated phenols. These compounds have shown promise in various biological assays, including anti-inflammatory, antimicrobial, and anticancer activities. The thiophene ring, a common feature in many pharmacologically active molecules, contributes to the overall bioactivity by influencing both the electronic distribution and the solubility profile of the compound.

One of the most compelling aspects of 3-Bromo-5-(4-ethylthiophenyl)phenol is its utility as a building block in drug discovery. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential in modulating kinases and other signaling proteins that are implicated in cancer progression. The ability to introduce diverse substituents at the bromine and thiophene positions allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

The synthesis of 3-Bromo-5-(4-ethylthiophenyl)phenol typically involves multi-step organic transformations, starting from readily available precursors. Common synthetic routes include halogenation reactions followed by cross-coupling or nucleophilic substitution steps to introduce the desired functional groups. The efficiency and scalability of these synthetic protocols are critical for industrial applications, where large quantities of high-purity material are often required.

In addition to its pharmaceutical applications, 3-Bromo-5-(4-ethylthiophenyl)phenol has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The bromine atom can be used to anchor the molecule onto conductive surfaces, while the thiophene ring contributes to charge transport capabilities. Such applications highlight the broad versatility of this compound beyond traditional medicinal chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of 3-Bromo-5-(4-ethylthiophenyl)phenol's reactivity and interactions. Molecular modeling studies have provided insights into how modifications at different positions affect biological activity. These insights are invaluable for designing next-generation compounds with improved efficacy and reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

The regulatory landscape for compounds like 3-Bromo-5-(4-ethylthiophenyl)phenol is also an important consideration. While not classified as a hazardous or controlled substance under current regulations, adherence to good manufacturing practices (GMP) is essential to ensure consistency and safety during production. Quality control measures must be implemented at every stage of synthesis to minimize impurities that could affect downstream applications.

In conclusion, 3-Bromo-5-(4-ethylthiophenyl)phenol (CAS No. 1261929-91-2) represents a fascinating compound with diverse applications spanning pharmaceuticals and materials science. Its unique structural features make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new possibilities for this molecule, its importance in advancing scientific knowledge is likely to grow even further.